Ethyl 7-methyl-2-(pyridin-4-yl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 7-methyl-2-pyridin-4-yl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C14H13N5O2/c1-3-21-13(20)11-8-16-14-17-12(18-19(14)9(11)2)10-4-6-15-7-5-10/h4-8H,3H2,1-2H3
• InChI Key: COLTUMAUXFSUKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C(=NC(=N2)C3=CC=NC=C3)N=C1)C
• Molecular Formula: C14H13N5O2
• Molecular Weight: 283.29 g/mol
• CAS No.: 907971-87-3

Description

The compound is a derivative of the [1,2,4]triazolo[1,5-a]pyrimidine class. Compounds in this class are heterocyclic and contain two carbon and three nitrogen atoms in the five-membered aromatic azole chain.

Synthesis Analysis

Triazole-pyrimidine hybrids have been synthesized and characterized using techniques like mass spectra, 1HNMR, 13CNMR, and single X-Ray diffraction analysis. The synthesis of several heterocyclic compounds of the [1,2,4]triazolo[1,5-a]pyrimidine-7-one class has also been described.

Scientific Research Applications

Antituberculous Activity

Structural analogs of Ethyl 7-methyl-2-(pyridin-4-yl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate have been synthesized and evaluated for their tuberculostatic activity. The study aimed at identifying promising antituberculous agents through structural modifications and analyzing the structure-activity relationships. These compounds were synthesized via three-component condensations, indicating their potential in developing treatments against tuberculosis (Titova et al., 2019).

Synthesis of Derivatives for Potential Applications

Research into the synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives explored reactions that could lead to new compounds with various applications. This work demonstrates the compound's versatility in organic synthesis, potentially leading to materials with unique chemical properties and applications (Mohamed, 2021).

Biocidal Properties

The biocidal properties of related compounds, including Ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate, have been investigated. This research found that some derivatives exhibited excellent biocidal properties against Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi, highlighting their potential in developing new antimicrobial agents (Youssef et al., 2011).

Antitumor Activities

A novel compound structurally similar to this compound was synthesized and evaluated for its in vitro antitumor activities. The study indicated high potency against human lung and hepatocellular carcinoma cell lines compared to the standard antitumor drug, Cisplatin. This research underscores the compound's potential in anticancer drug development (Gomha et al., 2017).

Mechanism of Action

Target of Action

Compounds with a similar structure, 1,2,4-triazolo[1,5-a]pyridines, have been found to act as inhibitors for various targets such as rorγt, phd-1, jak1, and jak2 . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction.

Mode of Action

Similar compounds have been found to inhibit their targets, leading to changes in the downstream signaling pathways .

Biochemical Pathways

Based on the targets of similar compounds, it can be inferred that it may affect pathways related to immune response, oxygen sensing, and signal transduction .

Pharmacokinetics

A compound with a similar structure was found to have increased oral bioavailability due to certain structural modifications . This suggests that Ethyl 7-methyl-2-(pyridin-4-yl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate might also have good oral bioavailability, but further studies would be needed to confirm this.

Result of Action

Similar compounds have been found to exhibit various biological activities, including anti-inflammatory, neuroprotective, and antiproliferative effects .

Action Environment

It’s worth noting that the synthesis of similar compounds has been achieved under microwave conditions, suggesting that the synthesis process can be influenced by specific environmental conditions .

Biochemical Analysis

Biochemical Properties

It is known that 1,2,4-triazolo[1,5-a]pyridines, the class of compounds it belongs to, can interact with various enzymes, proteins, and other biomolecules

Cellular Effects

Compounds in the 1,2,4-triazolo[1,5-a]pyridines class have been shown to have cytotoxic activities against various cell lines . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that 1,2,4-triazolo[1,5-a]pyridines can exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .